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Compound of Interest

Compound Name:
4-Methoxy-3-

(phenoxymethyl)benzaldehyde

CAS No.: 438531-11-4

Cat. No.: B410892

Get Quote

Precision Synthesis and Analytical Characterization of a
Key Pharmacophore Scaffold
Executive Summary
In the high-stakes landscape of hit-to-lead optimization, the structural integrity of intermediate

scaffolds is non-negotiable. 4-Methoxy-3-(phenoxymethyl)benzaldehyde (CAS: 438531-11-

4) represents a critical building block in medicinal chemistry, particularly for fragment-based

drug discovery (FBDD) targeting kinase inhibitors and GPCR ligands. Its structure combines a

reactive aldehyde "warhead" for downstream diversification (reductive amination, Wittig

olefination) with a biaryl ether backbone that imparts lipophilicity and spatial orientation crucial

for hydrophobic pocket binding.

This guide moves beyond basic catalog data to provide a rigorous, self-validating protocol for

the synthesis, purification, and molecular weight verification of this compound. We address the

specific challenge of distinguishing the phenoxymethyl linker (-CH₂-O-Ph) from its isomeric

benzyloxy analog (-O-CH₂-Ph), a common error that leads to costly downstream failures.
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Physicochemical Specifications
Accurate molecular weight determination is the cornerstone of stoichiometric precision in library

synthesis. The following data constitutes the "Golden Standard" for this scaffold.

Table 1: Core Molecular Specifications

Property Value Notes

IUPAC Name
4-Methoxy-3-

(phenoxymethyl)benzaldehyde

Distinct from Isovanillin benzyl

ether

CAS Registry Number 438531-11-4 Verified Identifier

Molecular Formula C₁₅H₁₄O₃

Molecular Weight 242.27 g/mol
Monoisotopic Mass: 242.0943

Da

Physical State Off-white to pale yellow solid Crystalline powder

Solubility
DMSO, DMF, DCM,

Chloroform
Poor solubility in water/hexane

Key Functional Groups
Aldehyde (-CHO), Aryl Ether

(Ar-O-Ar), Methoxy (-OCH₃)
Orthogonal reactivity profile

Synthetic Methodology: The "Linker-First"
Approach
As an Application Scientist, I recommend the Nucleophilic Substitution (Sₙ2) pathway utilizing

3-(chloromethyl)-4-methoxybenzaldehyde. This route is superior to Mitsunobu couplings in

terms of atom economy and scalability.

Retrosynthetic Logic
The synthesis hinges on the construction of the C(sp³)-O bond. We utilize the high reactivity of

the benzylic chloride in the precursor to undergo displacement by the phenoxide ion.

Precursor A: 3-(Chloromethyl)-4-methoxybenzaldehyde (Electrophile)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b410892?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Precursor B: Phenol (Nucleophile)

Catalyst/Base: Potassium Carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃)

Experimental Protocol
Safety Note: Benzylic halides are lachrymators and potential alkylating agents. Work in a fume

hood.

Step-by-Step Procedure:

Activation: In a dry round-bottom flask, dissolve Phenol (1.05 equiv) in anhydrous DMF (0.5

M concentration). Add anhydrous K₂CO₃ (1.5 equiv).

Deprotonation: Stir at room temperature for 30 minutes. The mixture will become a slurry as

the phenoxide generates.

Addition: Add 3-(Chloromethyl)-4-methoxybenzaldehyde (1.0 equiv) portion-wise or as a

solution in DMF.

Why? Controlled addition prevents localized concentration hotspots that could lead to side

reactions.

Reaction: Heat the mixture to 60°C. Monitor via TLC (Hexane/EtOAc 7:3) or LC-MS.

Endpoint: Disappearance of the chloride starting material (typically 2-4 hours).

Quench & Workup: Pour the reaction mixture into ice-cold water (10x volume). The product

typically precipitates.[1]

If solid:[2] Filter and wash with water.

If oil: Extract with Ethyl Acetate (3x), wash organic layer with 1M NaOH (to remove

unreacted phenol), water, and brine.

Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography

(Silica, 0-20% EtOAc in Hexane).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://prepchem.com/4-hydroxy-3-methoxy-benzaldehyde/
https://www.researchgate.net/publication/309606560_Synthesis_and_Characterization_of_4-Phenacyloxy_Benzaldehyde_Derivatives
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b410892?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Pathway Visualization

3-(Chloromethyl)-
4-methoxybenzaldehyde

Transition State
[S_N2 Attack]

+ K2CO3, DMF
60°C

Phenol
(Ph-OH)

4-Methoxy-3-(phenoxymethyl)
benzaldehyde
(MW: 242.27)

- KCl

Click to download full resolution via product page

Figure 1: Sₙ2 Synthesis Pathway for the construction of the phenoxymethyl ether linkage.[1][3]

Analytical Validation: The "Trust" Architecture
In drug development, a compound is only as good as its validation data. For 4-Methoxy-3-
(phenoxymethyl)benzaldehyde, you must confirm not just the mass, but the connectivity.

Mass Spectrometry (LC-MS)
Expected Ion: [M+H]⁺ = 243.28 Da.

Fragmentation Pattern: Look for a characteristic loss of the phenoxy group or the benzyl

fragment.

Protocol: Run on C18 column, Gradient 5-95% Acetonitrile/Water + 0.1% Formic Acid.

Nuclear Magnetic Resonance (NMR)
This is the definitive test to rule out the "Benzyloxy" isomer.

¹H NMR Diagnostic Signals (CDCl₃, 400 MHz):

Aldehyde Proton (-CHO): Singlet at ~9.8 - 10.0 ppm.[2]

Methoxy Group (-OCH₃): Singlet at ~3.9 ppm (Integration: 3H).[2]

Linker Methylene (-CH₂-O-): Singlet at ~5.1 - 5.2 ppm (Integration: 2H).
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Critical Insight: If this signal appears closer to 4.5 ppm, suspect a benzyl alcohol impurity.

If it is absent, you may have the wrong isomer.

Aromatic Region: Multiplets 6.9 - 7.8 ppm (Total 8H: 3 on benzaldehyde ring, 5 on phenoxy

ring).

Analytical Decision Tree

Crude Product

LC-MS Analysis

Mass = 243 (M+H)?

1H NMR (CDCl3)

Yes

FAIL: Check Reagents

No

Singlet @ ~5.1 ppm?

Aldehyde Peak Present?

Yes

FAIL: Isomer Error
(Check Linker)

No

VALIDATED
Release for Screening

Yes

FAIL: Oxidation
(Acid formed)

No (Broad peak >10ppm)
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Figure 2: Quality Control Decision Tree ensuring structural identity and purity.

Application in Drug Design
The 242.27 Da molecular weight of this scaffold is ideal for Fragment-Based Drug Discovery

(FBDD). It adheres to the "Rule of Three" (MW < 300), allowing significant room for molecular

growth during lead optimization.

Pharmacophore Features:

Aryl Ether Linker: Provides rotational freedom, allowing the phenyl ring to adopt optimal pi-

stacking interactions within a protein pocket (e.g., the ATP-binding site of kinases).

Aldehyde Handle: A versatile electrophile. It can be rapidly converted to amines (reductive

amination) to target specific residues like Lysine or Cysteine in covalent inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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